Cas no 110231-34-0 (Oligomycin E)

• Product Name: Oligomycin E
• CAS No: 110231-34-0
• MF: C₄₅H₇₂O₁₃
• MW: 821.045395851135
• CID: 170817
• PubChem ID: 76960166
• Update Time: 2025-08-05

Oligomycin E Chemical and Physical Properties

Names and Identifiers

• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone,22-ethyl-5',6'-dihydro-7,11,14,15,28-pentahydroxy-6'-[(2S)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-,(1S,2'R,5'R,6R,6'R,7S,7E,8R,10S,11S,12R,14S,15R,16S,21E,22S,23E,25R,28S,29S)-
• (5Z,7Z,21E)-4-ethyl-11,12,15,19,26-pentahydroxy-6'-(2-hydroxypropyl)-5',10,12,14,16,18,20,26,29-nonamethylspiro[24,28-dioxabicyclo[23.3.1]nonacosa-5,7,21-triene-27,2'-oxane]-3',13,17,23-tetrone
• OLIGOMYCIN E
• Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,3',9,13(4'H)-tetrone...
• (4E,18Z,20Z)-22-ethyl-7,11,14,15,28-pentahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,12,14,16,28,29-nonamethyl-5',6'-dihydro-3H,9H,13H-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]-3,3',9,13(4'H)-tetrone (non-preferred name)
• Oligomycin A, 26-hydroxy-28-oxo-
• Oligomycin-E
• 26-Hydroxy-28-oxooligomycin A
• J-002406
• PP57Q9V95Y
• UNII-PP57Q9V95Y
• (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,27S,28R,29R)-22-ethyl-7,11,14,15,28-pentahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,3',9,13-tetrone
• 110231-34-0
• Q27286688
• 26-hydroxy-28-oxooligomycin A.
• CS-0090283
• HY-125300
• Oligomycin E

• Inchi： 1S/C45H72O13/c1-12-32-17-15-13-14-16-25(3)40(52)43(10,54)41(53)31(9)39(51)30(8)38(50)29(7)37(49)24(2)18-21-36(48)56-42-28(6)33(20-19-32)57-45(44(42,11)55)35(47)22-26(4)34(58-45)23-27(5)46/h13-15,17-18,21,24-34,37,39-40,42,46,49,51-52,54-55H,12,16,19-20,22-23H2,1-11H3/b14-13+,17-15+,21-18+/t24-,25+,26-,27+,28+,29-,30-,31-,32-,33-,34-,37+,39+,40-,42+,43+,44+,45-/m0/s1
• InChI Key： UWEZMQMMPORRMH-BOCHHXLBSA-N
• SMILES： O1[C@H]2CC[C@H](C=CC=CC[C@@H](C)[C@@H]([C@](C)(C([C@@H](C)[C@@H]([C@@H](C)C([C@@H](C)[C@@H]([C@@H](C)C=CC(=O)O[C@H]([C@@H]2C)[C@](C)([C@]21C(C[C@H](C)[C@H](C[C@@H](C)O)O2)=O)O)O)=O)O)=O)O)O)CC |t:5,7,27|

Computed Properties

• Exact Mass: 820.49746
• Monoisotopic Mass: 820.49729235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 58
• Rotatable Bond Count: 3
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 217.35

Additional information on Oligomycin E

Professional Introduction to Oligomycin E (CAS No. 110231-34-0)

Oligomycin E, a naturally occurring compound with the chemical identifier CAS No. 110231-34-0, has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique molecular structure and multifaceted biological activities. This compound, belonging to the oligomycin family, is primarily known for its potent inhibition of ATP synthase, a critical enzyme involved in cellular energy metabolism. The detailed exploration of Oligomycin E's properties and applications not only enhances our understanding of cellular processes but also opens new avenues for therapeutic interventions.

The molecular structure of Oligomycin E is characterized by a complex arrangement of amino acids, which contributes to its high specificity and efficacy in binding to ATP synthase. This binding mechanism has been extensively studied, revealing insights into the enzyme's function and regulation. Recent advancements in structural biology have allowed researchers to visualize the interactions between Oligomycin E and ATP synthase at an atomic level, providing a foundation for the development of novel drugs targeting metabolic disorders.

In the realm of pharmaceutical research, Oligomycin E has been investigated for its potential applications in treating various metabolic diseases. Its ability to inhibit ATP synthase disrupts the production of adenosine triphosphate (ATP), the primary energy currency of cells. This disruption can be particularly beneficial in conditions where cellular energy metabolism is impaired, such as certain types of cancer and mitochondrial diseases. Preliminary clinical trials have shown promising results, suggesting that Oligomycin E could serve as a lead compound for developing targeted therapies.

Beyond its therapeutic potential, Oligomycin E has also been explored for its role in regulating cellular processes beyond energy metabolism. Studies have indicated that this compound can influence signaling pathways involved in cell growth and differentiation. The precise modulation of these pathways by Oligomycin E holds promise for developing treatments against chronic inflammatory diseases and neurodegenerative disorders. The compound's multifaceted effects make it a valuable tool for researchers aiming to unravel the complexities of cellular regulation.

The synthesis and isolation of Oligomycin E have been refined through advanced biochemical techniques, enabling researchers to produce high-purity samples for experimental use. These techniques include chromatographic methods and enzymatic purification processes, which ensure the integrity and consistency of the compound across different studies. The availability of high-quality Oligomycin E has facilitated a surge in research activities, leading to a wealth of new findings and applications.

One of the most intriguing aspects of Oligomycin E is its interaction with other cellular components beyond ATP synthase. Research has revealed that this compound can modulate the activity of various kinases and phosphatases, enzymes crucial for cell signaling. These interactions highlight the broad spectrum of biological activities associated with Oligomycin E, making it a versatile tool for studying cellular communication and homeostasis. The discovery of such interactions has sparked interest in exploring Oligomycin E as a potential therapeutic agent for diseases characterized by dysregulated signaling.

The future direction of Oligomycin E research is likely to be shaped by interdisciplinary collaborations between chemists, biochemists, and clinicians. The integration of computational modeling with experimental data will enable researchers to predict and validate new applications for this compound. Additionally, advancements in drug delivery systems may enhance the therapeutic efficacy of Oligomycin E by improving its bioavailability and targeting specificity. These developments hold promise for translating laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, Oligomycin E (CAS No. 110231-34-0) represents a fascinating compound with significant implications for both basic science and drug development. Its unique properties and broad range of biological activities make it a valuable asset in the pursuit of understanding cellular mechanisms and developing novel therapies. As research continues to uncover new insights into the functions and applications of Oligomycin E, its impact on science and medicine is poised to grow even further.